![molecular formula C15H12ClNO4 B5317365 5-{[(4-chlorophenyl)acetyl]amino}-2-hydroxybenzoic acid](/img/structure/B5317365.png)
5-{[(4-chlorophenyl)acetyl]amino}-2-hydroxybenzoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-{[(4-chlorophenyl)acetyl]amino}-2-hydroxybenzoic acid, also known as Celecoxib, is a non-steroidal anti-inflammatory drug (NSAID) that is used to treat pain and inflammation. It is a COX-2 inhibitor, which means it selectively targets the COX-2 enzyme responsible for inflammation and pain, while sparing the COX-1 enzyme responsible for maintaining the stomach lining. Celecoxib is a widely used drug, and its synthesis, mechanism of action, and physiological effects have been extensively studied.
Mechanism of Action
5-{[(4-chlorophenyl)acetyl]amino}-2-hydroxybenzoic acid selectively inhibits the COX-2 enzyme, which is responsible for the production of prostaglandins that cause inflammation and pain. By inhibiting COX-2, this compound reduces inflammation and pain without affecting the COX-1 enzyme, which is responsible for maintaining the stomach lining.
Biochemical and Physiological Effects:
This compound has a number of biochemical and physiological effects. It reduces the production of prostaglandins, which are responsible for inflammation and pain. It also reduces the production of cytokines, which are involved in the immune response. Additionally, this compound has been shown to have anti-angiogenic effects, meaning it inhibits the growth of blood vessels that supply tumors.
Advantages and Limitations for Lab Experiments
5-{[(4-chlorophenyl)acetyl]amino}-2-hydroxybenzoic acid has a number of advantages for lab experiments. It is a widely used drug, and its effects have been extensively studied. It is also relatively easy to synthesize. However, there are limitations to its use in lab experiments. This compound can have off-target effects, meaning it can affect other enzymes besides COX-2. Additionally, its effects can be dependent on the cell type and experimental conditions.
Future Directions
There are a number of future directions for research on 5-{[(4-chlorophenyl)acetyl]amino}-2-hydroxybenzoic acid. One area of research is the development of more selective COX-2 inhibitors. Another area of research is the use of this compound in combination with other drugs for the treatment of cancer. Additionally, there is ongoing research into the off-target effects of this compound and how these can be minimized.
Synthesis Methods
The synthesis of 5-{[(4-chlorophenyl)acetyl]amino}-2-hydroxybenzoic acid involves the reaction of 4-chlorobenzoyl chloride with 4-hydroxybenzoic acid to form 4-chlorobenzoyl salicylic acid. This intermediate is then reacted with methyl magnesium bromide to form 4-chlorobenzoyl salicylic acid methyl ester, which is then reacted with ammonia to form this compound.
Scientific Research Applications
5-{[(4-chlorophenyl)acetyl]amino}-2-hydroxybenzoic acid has been extensively studied for its anti-inflammatory and analgesic properties. It has been shown to be effective in treating pain and inflammation associated with osteoarthritis, rheumatoid arthritis, and other inflammatory conditions. This compound has also been studied for its potential use in the prevention and treatment of cancer, as it has been shown to inhibit the growth of cancer cells.
properties
IUPAC Name |
5-[[2-(4-chlorophenyl)acetyl]amino]-2-hydroxybenzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12ClNO4/c16-10-3-1-9(2-4-10)7-14(19)17-11-5-6-13(18)12(8-11)15(20)21/h1-6,8,18H,7H2,(H,17,19)(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KJWWRRLYGZBRRG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CC(=O)NC2=CC(=C(C=C2)O)C(=O)O)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12ClNO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
305.71 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.